Cas no 1246260-88-7 (4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl)

• Product Name: 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl
• CAS No: 1246260-88-7
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4992567
• Update Time: 2025-10-18

4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)-4'-(trifluoromethyl)biphenyl
• 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl
• 1-(trifluoromethoxy)-4-[4-(trifluoromethyl)phenyl]benzene

• Inchi： 1S/C14H8F6O/c15-13(16,17)11-5-1-9(2-6-11)10-3-7-12(8-4-10)21-14(18,19)20/h1-8H
• InChI Key： LXJSXSLQMZCGKI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2

Additional information on 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl

Professional Introduction to Compound with CAS No. 1246260-88-7 and Product Name: 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl

The compound with the CAS number 1246260-88-7 and the product name 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both trifluoromethyl and trifluoromethoxy substituents on the biphenyl core imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl, the electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the trifluoromethoxy group create a balanced electronic environment that could be exploited for designing novel therapeutic agents. This compound has shown promise in preliminary screenings as a potential scaffold for drugs targeting neurological disorders, cancer, and inflammation.

The structural motif of biphenyl derivatives has been extensively studied for their role in pharmaceuticals due to their ability to interact with biological receptors in a highly specific manner. The biphenyl core in 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl provides a rigid framework that can be modified to optimize interactions with target proteins. Researchers have been particularly interested in its potential as a kinase inhibitor, given the prevalence of biphenyl-based inhibitors in current drug pipelines. The fluorine substituents not only influence the compound's physicochemical properties but also enhance its interaction with enzymes by improving lipophilicity and reducing metabolic degradation.

Advances in computational chemistry have enabled more efficient screening of such compounds for their biological activity. Molecular modeling studies suggest that 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl may exhibit strong binding affinity to certain protein targets, particularly those involved in signal transduction pathways. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying new drug candidates. The compound's unique structure also makes it a valuable tool for studying the mechanisms of drug action, as modifications to its fluorinated substituents can provide insights into how structural features influence biological activity.

In addition to its pharmaceutical applications, 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl has shown potential in materials science. Fluorinated aromatic compounds are known for their thermal stability and chemical resistance, making them suitable for use in advanced materials such as liquid crystals and organic semiconductors. The rigid biphenyl core and the electron-withdrawing trifluoromethyl group contribute to these properties, suggesting that this compound could be used in the development of next-generation electronic devices.

The synthesis of 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl presents an interesting challenge due to the need for precise functionalization at multiple positions on the biphenyl ring. Current synthetic strategies involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient routes to fluorinated biphenyls, which could streamline the production of this compound for research purposes.

Ongoing research is focused on exploring derivatives of 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl to enhance their biological activity and reduce potential toxicity. By modifying the positions and types of substituents, scientists aim to develop compounds that are both potent and well-tolerated by living systems. The combination of experimental synthesis and computational modeling is proving invaluable in this endeavor, allowing researchers to rapidly test hypotheses about structure-activity relationships.

The impact of fluorine-containing compounds on modern drug discovery cannot be overstated. Their unique properties make them indispensable tools for designing molecules with improved pharmacokinetic profiles. As our understanding of these compounds grows, so does their potential to address unmet medical needs. 4-(Trifluoromethyl)-4'-(trifluoromethoxy)biphenyl, with its promising characteristics, is poised to play a significant role in this ongoing effort.